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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Methoxycyclohexanone (CAS

No. 13482-23-0), a key chemical intermediate in the pharmaceutical and fine chemical

industries. The document details its chemical and physical properties, outlines various synthetic

methodologies with experimental protocols, and discusses its significant applications,

particularly in the development of therapeutic agents. All quantitative data is presented in

structured tables for clarity, and key synthetic pathways are visualized using process flow

diagrams.

Introduction
4-Methoxycyclohexanone, also known as p-methoxycyclohexanone, is a substituted

cyclohexanone notable for its utility as a versatile building block in organic synthesis.[1][2] Its

molecular structure, featuring a methoxy group at the 4-position of a cyclohexanone ring,

makes it a valuable precursor for the synthesis of complex molecules.[2] It is particularly

recognized for its role as a key intermediate in the production of antitumor agents and the

insecticide, spirotetramat.[3][4] This guide aims to be a thorough resource for professionals

engaged in research and development requiring this compound.
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4-Methoxycyclohexanone is a clear, pale yellow liquid under standard conditions.[1] Its

fundamental properties are summarized in the tables below for easy reference.

Table 1: General and Physical Properties
Property Value Reference(s)

CAS Number 13482-23-0 [1][5]

Molecular Formula C₇H₁₂O₂ [6]

Molecular Weight 128.17 g/mol [6]

Appearance Clear, pale yellow liquid [1]

Boiling Point 189 °C at 760 mmHg [1]

Density 0.98 g/cm³ [1]

Flash Point 69 °C [1]

Refractive Index 1.4560 [1]

Solubility
Soluble in chloroform, ethyl

acetate, and methanol.
[1]

Table 2: Chemical Identifiers
Identifier Value Reference(s)

IUPAC Name 4-methoxycyclohexanone [5]

Synonyms p-Methoxycyclohexanone [6]

InChI
InChI=1S/C7H12O2/c1-9-7-4-

2-6(8)3-5-7/h7H,2-5H2,1H3
[5]

InChIKey
XADCKKKOYZJNAR-

UHFFFAOYSA-N
[1][5]

SMILES COC1CCC(=O)CC1 [6]
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Several synthetic routes to 4-Methoxycyclohexanone have been established, primarily

involving the hydrogenation of 4-methoxyphenol or the oxidation of 4-methoxycyclohexanol.

The choice of method often depends on factors such as desired yield, cost-effectiveness, and

environmental considerations.

Catalytic Hydrogenation of 4-Methoxyphenol
A prevalent and high-yield method involves the direct catalytic hydrogenation of 4-

methoxyphenol (also known as p-hydroxyanisole).[1][4] This process is favored for its efficiency

and cleaner production profile.[1]
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Caption: Workflow for Catalytic Hydrogenation of 4-Methoxyphenol.

Experimental Protocol: Catalytic Hydrogenation[4]

To an autoclave, add 7 g of a palladium-carbon catalyst and 1 g of borax.
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Add 150 g of methylcyclohexane and 100 g of p-hydroxyanisole to the autoclave.

Slowly heat the reaction mixture to 100 °C.

Introduce hydrogen into the system until the pressure reaches 1.0 MPa and commence

stirring.

Maintain the reaction pressure between 0.7-1.0 MPa by supplementing with hydrogen as it is

consumed.

Monitor the reaction progress by tracking hydrogen consumption. The reaction is considered

complete when hydrogen consumption ceases and the amount of starting material is less

than 1%.

Cool the reaction mixture to 30 °C and filter to remove the catalyst.

The filtrate is then subjected to evaporation to remove the solvent, followed by distillation

under reduced pressure to yield the final product, 4-methoxycyclohexanone (reported

yield: 90%).[4]

Oxidation of 4-Methoxycyclohexanol
Another common synthetic strategy is the oxidation of 4-methoxycyclohexanol. This can be

achieved using various oxidizing agents, offering flexibility in reagent choice and reaction

conditions.

A continuous catalytic oxidation process using hydrogen peroxide is noted for being

environmentally friendly and cost-effective.[7]
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Continuous Catalytic Oxidation
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Caption: Workflow for Continuous Oxidation with Hydrogen Peroxide.

Experimental Protocol: Continuous Oxidation with H₂O₂[7]

A vertical glass tube reactor (e.g., 2 cm internal diameter, 60 cm length) is packed with 100-

150 g of a molecular sieve-supported phosphotungstic acid catalyst.

The tubular reactor is heated to a temperature between 70-90 °C.
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A 30-50% solution of 4-methoxycyclohexanol and a 30-50% solution of hydrogen peroxide

are simultaneously added from the top of the reactor. The molar feed ratio of 4-

methoxycyclohexanol to hydrogen peroxide is maintained between 1:1.05 and 1:1.5.

The resulting reaction liquid flows out from the bottom of the reactor and is cooled by a

condenser.

After collection, the reaction solution undergoes solvent extraction (e.g., with toluene or ethyl

acetate) and desolvation to obtain the target compound.[7]

Applications in Drug Development
4-Methoxycyclohexanone's utility is most prominent in the synthesis of bioactive molecules.

Its structure serves as a scaffold for building more complex pharmaceutical agents.

Antitumor Agents: It is a cited precursor in the synthesis of various compounds investigated

for their antitumor properties.[2][4] For instance, it is used in the preparation of pinguisane-

type sesquiterpenoids, which have shown potential in cancer research.[2]

Pesticide Synthesis: The compound is a crucial intermediate for the insecticide spirotetramat.

The synthesis involves a multi-step sequence, often starting with a Bucherer–Bergs reaction

on 4-methoxycyclohexanone to create a key spirocyclic intermediate.[3]

Cyclooxygenase (COX) Inhibitors: While 4-methoxycyclohexanone itself is not biologically

active in this context, derivatives such as 2,6-bis-(3ʹ-Bromo, 4ʹ-methoxybenzylidene)-

cyclohexanone have been synthesized and show promising potential to inhibit

cyclooxygenase enzymes, which are key targets in anti-inflammatory drug design.[8]
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Role in Synthesis of Bioactive Molecules
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Caption: Applications of 4-Methoxycyclohexanone in Synthesis.

Safety and Handling
Proper handling of 4-Methoxycyclohexanone is essential in a laboratory or industrial setting.

It is classified as a mild irritant and requires appropriate personal protective equipment (PPE).

Table 3: Safety and Hazard Information
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Hazard Information Details

GHS Pictogram Exclamation mark (GHS07)

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H319 (Causes serious eye

irritation), H332 (Harmful if inhaled)

Precautionary Statements

P261 (Avoid breathing mist/vapours/spray),

P280 (Wear protective gloves/protective

clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.)

Storage
Store at room temperature or 2-8 °C in a sealed,

dry environment.[1][6]

Note: This is a summary. Always refer to the full Safety Data Sheet (SDS) before handling the

chemical.

Conclusion
4-Methoxycyclohexanone (CAS: 13482-23-0) is a chemical intermediate of significant value,

bridging basic chemical feedstocks to high-value, complex molecules such as pharmaceuticals

and advanced agrochemicals.[2] Its well-established synthetic routes, particularly the catalytic

hydrogenation of 4-methoxyphenol and oxidation of 4-methoxycyclohexanol, offer efficient

pathways for its production. For researchers and professionals in drug development, 4-
methoxycyclohexanone represents a key building block, enabling the exploration and

synthesis of novel therapeutic agents. A thorough understanding of its properties, synthesis,

and handling is crucial for its effective and safe utilization in research and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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